Cas no 2137810-96-7 (Tert-butyl 9-amino-6-azaspiro[bicyclo[5.2.0]nonane-8,3'-oxolane]-6-carboxylate)

• Product Name: Tert-butyl 9-amino-6-azaspiro[bicyclo[5.2.0]nonane-8,3'-oxolane]-6-carboxylate
• CAS No: 2137810-96-7
• MF: C₁₆H₂₈N₂O₃
• MW: 296.405124664307
• CID: 6275642
• PubChem ID: 165718012
• Update Time: 2025-05-24

Tert-butyl 9-amino-6-azaspiro[bicyclo[5.2.0]nonane-8,3'-oxolane]-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137810-96-7
• tert-butyl 9-amino-6-azaspiro[bicyclo[5.2.0]nonane-8,3'-oxolane]-6-carboxylate
• EN300-701144
• Tert-butyl 9-amino-6-azaspiro[bicyclo[5.2.0]nonane-8,3'-oxolane]-6-carboxylate

• Inchi： 1S/C16H28N2O3/c1-15(2,3)21-14(19)18-8-5-4-6-11-12(17)16(13(11)18)7-9-20-10-16/h11-13H,4-10,17H2,1-3H3
• InChI Key： FPTCDFSSZUZYRO-UHFFFAOYSA-N
• SMILES： O1CCC2(C1)C(C1CCCCN(C(=O)OC(C)(C)C)C21)N

Computed Properties

• Exact Mass: 296.20999276g/mol
• Monoisotopic Mass: 296.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.8Ų

Additional information on Tert-butyl 9-amino-6-azaspiro[bicyclo[5.2.0]nonane-8,3'-oxolane]-6-carboxylate

Tert-butyl 9-amino-6-azaspiro[bicyclo[5.2.0]nonane-8,3'-oxolane]-6-carboxylate (CAS No. 2137810-96-7): A Comprehensive Overview

Tert-butyl 9-amino-6-azaspiro[bicyclo[5.2.0]nonane-8,3'-oxolane]-6-carboxylate, identified by its CAS number 2137810-96-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, characterized by its intricate ring system and functional groups, presents a unique framework for the development of novel bioactive molecules. The compound's molecular architecture, featuring a spiro connection between a bicyclic system and an azole ring, makes it a promising candidate for further exploration in drug discovery.

The synthesis and characterization of Tert-butyl 9-amino-6-azaspiro[bicyclo[5.2.0]nonane-8,3'-oxolane]-6-carboxylate have been the subject of extensive studies due to its potential pharmacological properties. The presence of both amino and carboxylate functional groups provides multiple sites for chemical modification, enabling the design of derivatives with enhanced binding affinity and selectivity. This flexibility has made the compound an attractive scaffold for the development of small-molecule drugs targeting various biological pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Tert-butyl 9-amino-6-azaspiro[bicyclo[5.2.0]nonane-8,3'-oxolane]-6-carboxylate and biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory responses and cancer progression. For instance, preliminary docking studies suggest that the compound can bind to the active site of certain kinases, disrupting their function and thereby modulating signaling pathways associated with these diseases.

The pharmacokinetic properties of Tert-butyl 9-amino-6-azaspiro[bicyclo[5.2.0]nonane-8,3'-oxolane]-6-carboxylate are also under investigation to optimize its therapeutic efficacy. Researchers have been focusing on improving its solubility and bioavailability by exploring various prodrug strategies. These efforts aim to enhance the compound's ability to cross biological membranes and reach target sites within the body more effectively.

In addition to its potential therapeutic applications, Tert-butyl 9-amino-6-azaspiro[bicyclo[5.2.0]nonane-8,3'-oxolane]-6-carboxylate has shown promise in materials science and nanotechnology. Its unique molecular structure allows for the integration of functional moieties that can be utilized in the design of smart materials and drug delivery systems. For example, researchers have been exploring its use as a building block for polymers that can be tailored to release therapeutic agents in response to specific stimuli, such as pH changes or enzymatic activity.

The synthesis of Tert-butyl 9-amino-6-azaspiro[bicyclo[5.2.0]nonane-8,3'-oxolane]-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have significantly improved the efficiency of these processes. These innovations have not only streamlined the production of the compound but also opened new avenues for its derivatization and functionalization.

The analytical characterization of Tert-butyl 9-amino-6-azaspiro[bicyclo[5.2.0]nonane-8,3'-oxolane]-6-carboxylate has been conducted using state-of-the-art spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational dynamics, which are crucial for understanding its biological activity and interactions with target proteins.

The growing interest in spirocyclic compounds like Tert-butyl 9-amino-6-azaspiro[bicyclo[5.2.0]nonane-8,3'-oxolane]-6-carboxylate has led to numerous publications in scientific journals dedicated to medicinal chemistry and drug discovery. These studies often highlight novel synthetic approaches, pharmacological evaluations, and mechanistic insights into their mode of action. The collective knowledge generated from these investigations continues to drive innovation in the development of next-generation therapeutics.

In conclusion, Tert-butyl 9-amino-6-azaspiro[bicyclo[5.2.0]nonane-8,3'-oxolane]-6-carboxylate (CAS No. 2137810-96-7) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features offer a rich foundation for further exploration, leading to potential breakthroughs in drug development and advanced material design.